Cas no 1537491-49-8 (3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine)

3-(1-Methyl-4-nitro-1H-pyrazol-5-yl)piperidine is a heterocyclic compound featuring a piperidine ring linked to a substituted nitro-pyrazole moiety. This structure imparts unique reactivity and potential utility in pharmaceutical and agrochemical applications. The nitro group enhances electrophilic character, facilitating further functionalization, while the piperidine scaffold offers conformational flexibility for binding interactions. Its stability under standard conditions and solubility in common organic solvents make it suitable for synthetic modifications. The compound serves as a versatile intermediate in medicinal chemistry, particularly for the development of bioactive molecules targeting central nervous system (CNS) disorders or antimicrobial agents. Its well-defined synthetic pathway ensures reproducibility for research and industrial use.
3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine structure
1537491-49-8 structure
Product Name:3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine
CAS No:1537491-49-8
MF:C9H14N4O2
MW:210.233061313629
CID:6003251
PubChem ID:83392625
Update Time:2025-05-20

3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

    • 3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine
    • 1537491-49-8
    • EN300-1827429
    • Inchi: 1S/C9H14N4O2/c1-12-9(7-3-2-4-10-5-7)8(6-11-12)13(14)15/h6-7,10H,2-5H2,1H3
    • InChI Key: JWGJWVCVWJKDPZ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=NN(C)C=1C1CNCCC1)=O

Computed Properties

  • Exact Mass: 210.11167570g/mol
  • Monoisotopic Mass: 210.11167570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 75.7Ų

3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1827429-0.05g
3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine
1537491-49-8
0.05g
$1537.0 2023-09-19
Enamine
EN300-1827429-0.1g
3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine
1537491-49-8
0.1g
$1610.0 2023-09-19
Enamine
EN300-1827429-0.25g
3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine
1537491-49-8
0.25g
$1683.0 2023-09-19
Enamine
EN300-1827429-0.5g
3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine
1537491-49-8
0.5g
$1757.0 2023-09-19
Enamine
EN300-1827429-1.0g
3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine
1537491-49-8
1g
$1829.0 2023-06-02
Enamine
EN300-1827429-2.5g
3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine
1537491-49-8
2.5g
$3585.0 2023-09-19
Enamine
EN300-1827429-5.0g
3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine
1537491-49-8
5g
$5304.0 2023-06-02
Enamine
EN300-1827429-10.0g
3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine
1537491-49-8
10g
$7866.0 2023-06-02
Enamine
EN300-1827429-1g
3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine
1537491-49-8
1g
$1829.0 2023-09-19
Enamine
EN300-1827429-5g
3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine
1537491-49-8
5g
$5304.0 2023-09-19

Additional information on 3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine

Comprehensive Overview of 3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine (CAS No. 1537491-49-8)

3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 1537491-49-8, this compound is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its nitro-pyrazole moiety, which contributes to its reactivity and versatility in synthetic chemistry.

The compound's molecular structure combines a piperidine ring with a 1-methyl-4-nitro-1H-pyrazole group, creating a hybrid scaffold that is valuable for designing bioactive molecules. This structural feature aligns with current trends in fragment-based drug design, a hot topic in medicinal chemistry. Users frequently search for terms like "nitro-heterocyclic compounds" or "piperidine derivatives in drug development," reflecting the growing demand for innovative building blocks in organic synthesis.

In recent years, the scientific community has focused on sustainable synthesis methods for compounds like 3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine. Questions such as "How to optimize the yield of nitro-pyrazole derivatives?" or "Green chemistry approaches for piperidine-containing compounds" are commonly encountered in academic and industrial forums. These queries highlight the need for eco-friendly protocols, which is a major trend in modern chemical research.

The compound's potential extends to catalysis and material science applications. Its electron-withdrawing nitro group makes it a candidate for designing ligands in transition metal catalysis, a field that has seen exponential growth due to its relevance in renewable energy technologies. Additionally, the piperidine core is frequently investigated for its role in modifying the physical properties of polymers, addressing search trends like "high-performance polymers with heterocyclic additives."

From an analytical perspective, 1537491-49-8 presents interesting challenges in spectroscopic characterization. Techniques such as NMR, HPLC-MS, and X-ray crystallography are often employed to study its conformation and purity. These methods align with frequently searched terms like "structural elucidation of complex heterocycles" or "analytical techniques for nitro compounds," demonstrating the compound's relevance in advanced chemical analysis.

In the context of intellectual property, 3-(1-methyl-4-nitro-1H-pyrazol-5-yl)piperidine has been referenced in several patents related to pharmaceutical intermediates and specialty chemicals. This connects to popular searches about "patent landscape for pyrazole derivatives" or "novel chemical entities in drug pipelines," reflecting the commercial interest in such compounds. The compound's versatility makes it a valuable asset in proprietary research across multiple industries.

Looking ahead, the demand for 1537491-49-8 and similar compounds is expected to rise, driven by advancements in precision medicine and smart materials. Its dual functionality as both a hydrogen bond acceptor and donor makes it particularly useful in molecular recognition systems, a topic frequently searched in relation to supramolecular chemistry. As research continues, this compound will likely play a pivotal role in addressing contemporary challenges in chemical science.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk